Cas no 1249167-94-9 (3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid)

• Product Name: 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
• CAS No: 1249167-94-9
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6434923
• PubChem ID: 61916770
• Update Time: 2025-05-19

3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
• 1249167-94-9
• EN300-1123668
• AKOS011190687

• Inchi： 1S/C8H13N3O2/c1-8(9-2,7(12)13)5-11-4-3-10-6-11/h3-4,6,9H,5H2,1-2H3,(H,12,13)
• InChI Key： JYVSOHIDMAXYIT-UHFFFAOYSA-N
• SMILES： OC(C(C)(CN1C=NC=C1)NC)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid

Exploring the Potential of 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid (CAS No. 1249167-94-9) in Modern Research

The compound 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid (CAS No. 1249167-94-9) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This unique molecule, characterized by its imidazole and amino acid moieties, presents a fascinating structure that holds promise for various applications. Researchers are particularly interested in its potential role as a building block for novel drug candidates, given its structural features that may interact with biological targets.

One of the most compelling aspects of 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid is its molecular architecture. The presence of both imidazole and methylamino groups in its structure makes it a versatile intermediate in synthetic chemistry. This compound is often explored in the context of peptide mimetics and enzyme inhibitors, areas that are currently at the forefront of drug discovery. The CAS No. 1249167-94-9 is frequently cited in patent literature, highlighting its relevance in innovative therapeutic approaches.

In recent years, the demand for 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid has surged due to its potential applications in targeted therapy and precision medicine. With the rise of personalized healthcare, researchers are increasingly focusing on compounds that can be tailored to specific biological pathways. The imidazole ring in this molecule is known to participate in hydrogen bonding and π-π stacking interactions, making it a valuable component in the design of small-molecule drugs.

The synthesis of 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid involves sophisticated organic chemistry techniques, often requiring multi-step reactions to achieve high purity. Its CAS No. 1249167-94-9 serves as a unique identifier in chemical databases, facilitating its procurement for research purposes. Laboratories specializing in medicinal chemistry and pharmaceutical development frequently seek this compound for its potential to yield novel bioactive molecules.

Beyond its pharmaceutical applications, 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid is also studied in the context of chemical biology. Scientists are investigating its interactions with proteins and enzymes, aiming to uncover new mechanisms of action. The compound's structural flexibility and functional groups make it an excellent candidate for probing biological systems, contributing to advancements in drug design and therapeutic innovation.

The market for 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid is expected to grow as more research highlights its utility. With increasing interest in small-molecule therapeutics and bioconjugation, this compound is poised to play a pivotal role in future scientific breakthroughs. Its CAS No. 1249167-94-9 ensures traceability and quality control, making it a reliable choice for researchers worldwide.

In conclusion, 3-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid (CAS No. 1249167-94-9) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure and potential applications underscore its importance in drug discovery and biomedical research. As the scientific community continues to explore its capabilities, this compound is likely to remain a key player in the development of next-generation therapeutics.